Cas no 14495-28-4 (Pregn-8-ene-3,20-dione,4,4,14-trimethyl-, (5a)- (9CI))

• Product Name: Pregn-8-ene-3,20-dione,4,4,14-trimethyl-, (5a)- (9CI)
• CAS No: 14495-28-4
• MF: C₂₄H₃₆O₂
• MW: 356.541447639465
• CID: 141568
• PubChem ID: 256236
• Update Time: 2025-04-19

Pregn-8-ene-3,20-dione,4,4,14-trimethyl-, (5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-8-ene-3,20-dione,4,4,14-trimethyl-, (5a)- (9CI)
• 2,2,8,8-Tetramethyl-spiro[5.5]undecandion-(4.10)
• 2,2,8,8-Tetramethyl-spiro< 5.5> undecandion-(4.10)
• 4,4,10,10-Tetramethylspiro< 5.5> undecan-2,8-dion
• CTK1F2492
• Spiro[5.5]undecane-2,8-dione, 4,4,10,10-tetramethyl-
• NSC82775
• 14495-28-4
• NSC-82775

• Inchi： 1S/C24H36O2/c1-15(25)16-9-13-24(6)18-7-8-19-21(2,3)20(26)11-12-22(19,4)17(18)10-14-23(16,24)5/h16,19H,7-14H2,1-6H3/t16-,19+,22-,23-,24+/m1/s1
• InChI Key： OXWZCBBGEYDJCU-BIYXDVFHSA-N
• SMILES： O=C1CC[C@@]2(C)[C@H](C1(C)C)CCC1=C2CC[C@]2(C)[C@@H](C(C)=O)CC[C@]21C

Computed Properties

• Exact Mass: 356.271530387g/mol
• Monoisotopic Mass: 356.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 34.1Ų